2-[5-(3-chlorophenyl)-4,6-dioxo-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazol-1-yl]-N-[4-(propan-2-yl)phenyl]acetamide

Specification

• CAS No.: 1052605-84-1
• Molecular Formula: C21H20ClN5O3
• Molecular Weight: 425.87
• IUPAC Name: 2-[5-(3-chlorophenyl)-4,6-dioxo-3a,6a-dihydropyrrolo[3,4-d]triazol-3-yl]-N-(4-propan-2-ylphenyl)acetamide
• Standard InChI: InChI=1S/C21H20ClN5O3/c1-12(2)13-6-8-15(9-7-13)23-17(28)11-26-19-18(24-25-26)20(29)27(21(19)30)16-5-3-4-14(22)10-16/h3-10,12,18-19H,11H2,1-2H3,(H,23,28)
• Standard InChI Key: XCIKKZCKINKRLP-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=C(C=C1)NC(=O)CN2C3C(C(=O)N(C3=O)C4=CC(=CC=C4)Cl)N=N2

Introduction

The compound 2-[5-(3-chlorophenyl)-4,6-dioxo-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d]triazol-1-yl]-N-[4-(propan-2-yl)phenyl]acetamide is a complex organic molecule belonging to the class of pyrrolo[3,4-d]triazoles. These compounds are known for their diverse biological activities and are often used as scaffolds in drug design due to their ability to interact with various biological targets.

Molecular Formula and Weight

Although specific details on the molecular formula and weight of this exact compound are not available in the provided sources, compounds with similar structures typically have molecular weights in the range of 400-500 g/mol, depending on the specific substituents.

Synthesis

The synthesis of such compounds typically involves multi-step synthetic routes. Key methods may include the formation of the pyrrolo[3,4-d]triazole core followed by the introduction of the acetamide and phenyl substituents.

Data Tables

Given the lack of specific data on this compound, a general overview of pyrrolo[3,4-d]triazoles is provided below:

Compound Feature	Description
Chemical Class	Pyrrolo[3,4-d]triazoles
Biological Activity	Potential inhibitors of enzymes/pathways related to cancer and inflammation
Synthesis	Multi-step synthetic routes involving core formation and substituent introduction
Applications	Drug design scaffolds due to diverse biological interactions